5-Oxo-4-phenyltetrahydro-2-furoic acid
Overview
Description
5-Oxo-4-phenyltetrahydro-2-furoic acid, also known as 5-Oxo-4-phenyltetrahydro-2-furoic acid, is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
The exact mass of the compound 5-Oxo-4-phenyltetrahydro-2-furoic acid is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 215988. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties
CAS RN |
22073-32-1 |
|---|---|
Product Name |
5-Oxo-4-phenyltetrahydro-2-furoic acid |
Molecular Formula |
C11H10O4 |
Molecular Weight |
206.19 g/mol |
IUPAC Name |
5-oxo-4-phenyloxolane-2-carboxylic acid |
InChI |
InChI=1S/C11H10O4/c12-10(13)9-6-8(11(14)15-9)7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,12,13) |
InChI Key |
URLJMITWYUZHGP-UHFFFAOYSA-N |
SMILES |
C1C(C(=O)OC1C(=O)O)C2=CC=CC=C2 |
Canonical SMILES |
C1C(C(=O)OC1C(=O)O)C2=CC=CC=C2 |
Other CAS RN |
22073-32-1 |
Related CAS |
13389-96-3 (hydrochloride salt) |
synonyms |
alpha-phenyltetrahydrofuranone-2-gamma-carboxylic acid alpha-phenyltetrahydrofuranone-2-gamma-carboxylic acid, sodium salt |
Origin of Product |
United States |
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